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Compound of Interest

Compound Name: Isohexylamine

Cat. No.: B1605483

An In-depth Technical Guide

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for all laboratory chemicals is paramount. This guide provides
a detailed overview of the safety data and handling precautions for Isohexylamine (also
known as 4-methylpentan-1-amine).

Core Safety and Physical Properties

Isohexylamine is a flammable and corrosive liquid that requires careful handling to prevent
adverse health effects and ensure laboratory safety. The following tables summarize its key
physical and chemical properties, as well as its hazard classifications.

Physical and Chemical Properties of Isohexylamine
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Property Value Source
CAS Number 5344-20-7 [1112]
Molecular Formula CeHisN [1][2]
Molecular Weight 101.19 g/mol [11[2]
Appearance Clear, colorless liquid [3114]
Boiling Point 125 °C at 760 mmHg [1]
Melting Point -23°C [5]
Flash Point 25.7 °C [1]
Density 0.768 g/cm? [1]
Vapor Pressure 12.4 mmHg at 25 °C [1]
Solubility Soluble in water [61[7]
GHS Hazard Classification
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapour
o H301/H302: Toxic if swallowed
Acute Toxicity, Oral 3or4 )
/ Harmful if swallowed
. H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1A/1B
burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
Acute Aquatic Toxicity 2 H401: Toxic to aquatic life
H410/H411: Very toxic to
] ] o aquatic life with long lasting
Chronic Aquatic Toxicity lor2

effects / Toxic to aquatic life

with long lasting effects

Note: The exact GHS classification may vary slightly between suppliers.[5][8]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with Isohexylamine.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[8][9]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(e.g., Nitrile, Neoprene), safety goggles, a face shield, and a flame-retardant lab coat.[5][9]

Avoid breathing vapors or mist.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[5][10]
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e Use only non-sparking tools and take precautionary measures against static discharge.[5]
[10]

e Do not eat, drink, or smoke when using this product.[5][8]
e Wash hands thoroughly after handling.[8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][8]

Keep locked up or in an area accessible only to qualified or authorized persons.[5][8]

Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[6]

The product is air-sensitive and should be stored under an inert atmosphere if possible.[5]
[11]

Emergency Procedures

In the event of an emergency, follow these procedures:

First-Aid Measures:

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a POISON CENTER or doctor.[6][8]

e If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower for at least 15 minutes. Immediately call a POISON CENTER or doctor.[6][8]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call an ophthalmologist.[5][8]

« If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER
or doctor.[6][8]

Fire-Fighting Measures:
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o Suitable extinguishing media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[6][12]

e Specific hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[5][6] Containers may explode when heated.[6]
Hazardous combustion products include carbon oxides and nitrogen oxides.[8]

» Protective equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[6][8]

Accidental Release Measures:

o Evacuate personnel to a safe area.[6]

» Remove all sources of ignition.[6]

e Ensure adequate ventilation.[8]

o Wear appropriate personal protective equipment.[8]

o Contain the spill with inert absorbent material (e.g., sand, vermiculite) and collect it for
disposal in a suitable, closed container.[6][13]

e Do not let the product enter drains.[5][8]

Toxicological Information and Experimental
Protocols

While specific toxicological studies on Isohexylamine are not extensively published, data from
suppliers and related compounds provide insight into its toxicity profile. The primary hazards
are its corrosive nature and acute toxicity if swallowed, inhaled, or in contact with skin.[5][8]

\cute Toxicity [

Route Species Value Remarks

Dermal Rabbit LD50: 956 mg/kg (Lit.)
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Source: Sigma-Aldrich Safety Data Sheet[3]

Experimental Protocols for Toxicity Testing

Standardized protocols from the Organisation for Economic Co-operation and Development
(OECD) are used to assess the toxicity of chemicals like Isohexylamine. Below are summaries
of key experimental methodologies.

Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

This method is designed to estimate the LD50 value with a reduced number of animals. The
procedure involves dosing animals one at a time at 48-hour intervals. The dose for each
subsequent animal is adjusted up or down depending on the outcome for the previous animal.
The test is concluded when a stopping criterion is met, and the LD50 is calculated using the
maximum likelihood method.[13][14]

In Vitro Skin Corrosion: Reconstructed Human Epidermis (RhE) Test Method (OECD 431)

This in vitro test assesses the potential of a chemical to cause skin corrosion. It utilizes a
reconstructed human epidermis model that mimics the biochemical and physiological
properties of the upper layers of human skin. The test chemical is applied topically to the tissue
surface. Skin corrosion is identified by measuring the reduction in cell viability using an MTT
assay.[3][5][7]

In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test Method
(OECD 492)

This in vitro method evaluates the potential of a chemical to cause serious eye damage. It uses
a reconstructed human cornea-like epithelium model. The test chemical is applied to the
epithelial surface, and eye irritation potential is assessed by the reduction in cell viability, again
typically measured by an MTT assay.[4][6][15]

Potential Metabolic Pathway and Mechanism of
Toxicity

Specific studies on the metabolic pathway of Isohexylamine are not readily available.
However, based on the metabolism of other primary alkyl amines, it is plausible that
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Isohexylamine is metabolized in the liver primarily by cytochrome P450 enzymes.[1][2] The
metabolism of n-hexane, a structurally related compound, involves hydroxylation and
subsequent oxidation to produce neurotoxic metabolites.[16] While Isohexylamine's primary
toxicity is related to its corrosivity, systemic toxicity could be influenced by its metabolites.

The corrosive effects of Isohexylamine are due to its basic nature, which can cause hydrolysis
of lipids and proteins in tissues, leading to cell death and inflammation upon contact.

Visualizations

To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows and concepts.
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Figure 1: Hazard Identification and Control Workflow
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Figure 1: Hazard Identification and Control Workflow
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Figure 2: General Workflow for In Vitro Toxicity Testing
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Figure 2: General Workflow for In Vitro Toxicity Testing

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1605483?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Figure 3: Inferred Metabolic Pathway of Isohexylamine
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Figure 3: Inferred Metabolic Pathway of Isohexylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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